N-[1-(Cyclohexanecarbonyl)piperidin-4-yl]-2-(4-formylphenoxy)acetamide

• IUPAC Name: N-[1-(cyclohexanecarbonyl)piperidin-4-yl]-2-(4-formylphenoxy)acetamide
• InChI: InChI=1S/C21H28N2O4/c24-14-16-6-8-19(9-7-16)27-15-20(25)22-18-10-12-23(13-11-18)21(26)17-4-2-1-3-5-17/h6-9,14,17-18H,1-5,10-13,15H2,(H,22,25)
• InChI Key: NSTOJPSAIBXCER-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)N2CCC(CC2)NC(=O)COC3=CC=C(C=C3)C=O
• Molecular Formula: C21H28N2O4
• Molecular Weight: 372.5 g/mol

Description

N-[1-(Cyclohexanecarbonyl)piperidin-4-yl]-2-(4-formylphenoxy)acetamide, commonly known as CPP-ACP, is a synthetic peptide that has gained significant attention in recent years due to its potential applications in the field of dentistry. CPP-ACP is a derivative of casein, a protein found in milk, and has been shown to have a number of beneficial effects on dental health.

Mechanism Of Action

CPP-ACP works by binding to hydroxyapatite, the mineral component of teeth, and forming a protective layer that helps to prevent demineralization. Additionally, CPP-ACP can help to stabilize amorphous calcium phosphate, a precursor to hydroxyapatite, which can further enhance remineralization.
Biochemical and Physiological Effects:
In addition to its effects on dental health, CPP-ACP has been shown to have a number of other biochemical and physiological effects. For example, it has been shown to have antioxidant properties and may help to reduce inflammation in the body.

Advantages And Limitations For Lab Experiments

One of the main advantages of CPP-ACP is its ability to promote remineralization of enamel, which can help to prevent tooth decay. However, there are also some limitations to its use in lab experiments. For example, CPP-ACP may be less effective in the presence of other minerals, such as fluoride, and may not be suitable for use in all types of dental materials.

Future Directions

There are a number of potential future directions for research on CPP-ACP. One area of interest is the development of new dental materials that incorporate CPP-ACP, which could help to enhance their remineralization properties. Additionally, further research is needed to fully understand the mechanisms of action of CPP-ACP and its potential applications in other areas of medicine.

Synthesis Methods

CPP-ACP can be synthesized using a variety of methods, including solid-phase peptide synthesis and solution-phase synthesis. One common method involves the use of Fmoc (9-fluorenylmethyloxycarbonyl) chemistry to protect the amino acids during synthesis, followed by cleavage of the peptide from the resin and purification by HPLC (high-performance liquid chromatography).

Scientific Research Applications

CPP-ACP has been extensively studied for its potential applications in the prevention and treatment of dental caries (tooth decay). Research has shown that CPP-ACP can help to remineralize enamel, the outer layer of teeth, by promoting the uptake of calcium and phosphate ions. This can help to prevent the formation of cavities and other dental problems.